4-Benzylmorpholine-2-carboxamide
Overview
Description
4-Benzylmorpholine-2-carboxamide is a heterocyclic organic compound that belongs to the class of morpholine derivatives. It has a molecular weight of 220.27 .
Molecular Structure Analysis
The IUPAC name for this compound is 4-benzyl-2-morpholinecarboxamide . The InChI code is 1S/C12H16N2O2/c13-12(15)11-9-14(6-7-16-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H2,13,15) .Scientific Research Applications
Medicine: Therapeutic Agent Development
4-Benzylmorpholine-2-carboxamide: is explored in medicinal chemistry for its potential as a building block in drug design. Its structure allows for the creation of novel compounds that may interact with various biological targets. Research in this area aims to develop new therapeutic agents that can modulate biological pathways or treat diseases by acting on specific receptors or enzymes .
Pharmacology: Cognitive Function Enhancement
In pharmacology, derivatives of 4-Benzylmorpholine-2-carboxamide are studied for their effects on cognitive functions. These compounds are evaluated for their ability to inhibit enzymes like acetylcholinesterase, which is linked to cognitive decline. The goal is to manage conditions such as Alzheimer’s disease and other forms of dementia by enhancing neurotransmitter levels in the brain .
Biochemistry: Enzyme Inhibition Studies
Biochemists utilize 4-Benzylmorpholine-2-carboxamide to study enzyme inhibition mechanisms. By observing how this compound interacts with various enzymes, researchers can gain insights into the biochemical pathways it affects. This knowledge is crucial for understanding metabolic processes and developing drugs that target specific biochemical reactions .
Materials Science: Nanotechnology and Polymer Development
In materials science, 4-Benzylmorpholine-2-carboxamide is investigated for its application in the development of nanomaterials and polymers. Its molecular structure can be used to modify the surface properties of nanoparticles, influencing their interaction with other materials. This has implications for creating advanced materials with specific characteristics for use in technology and industry .
Organic Synthesis: Chemical Building Block
Organic chemists value 4-Benzylmorpholine-2-carboxamide for its versatility as a chemical building block. It is used in the synthesis of complex organic molecules, serving as a precursor in various chemical reactions. Its incorporation into larger structures is essential for creating compounds with desired properties for research and industrial applications .
Analytical Chemistry: Chromatography and Spectroscopy
In analytical chemistry, 4-Benzylmorpholine-2-carboxamide is utilized in chromatography and spectroscopy techniques. It serves as a standard or reference compound for calibrating instruments and validating analytical methods. Accurate measurement and analysis of this compound help ensure the reliability of experimental data in various scientific studies .
Safety and Hazards
The safety data sheet for a similar compound, 4-Benzylmorpholine-2-carboxylic acid hydrochloride, indicates that it causes skin irritation and serious eye irritation . It’s important to handle it with appropriate safety measures, including wearing protective gloves, clothing, and eye/face protection .
properties
IUPAC Name |
4-benzylmorpholine-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c13-12(15)11-9-14(6-7-16-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H2,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOXVOGIAHOCTAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1CC2=CC=CC=C2)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30677729 |
Source
|
| Record name | 4-Benzylmorpholine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30677729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzylmorpholine-2-carboxamide | |
CAS RN |
135072-12-7 |
Source
|
| Record name | 4-Benzylmorpholine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30677729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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